Cas no 19841-77-1 (2-Pyridinecarboxylic acid, 5-cyano-6-methoxy-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 5-cyano-6-methoxy-, methyl ester
• CAS No: 19841-77-1
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1390246
• PubChem ID: 21241774
• Update Time: 2025-08-02

2-Pyridinecarboxylic acid, 5-cyano-6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-cyano-6-methoxy-, methyl ester
• 19841-77-1
• AQGAHULDJSYQTR-UHFFFAOYSA-N
• Methyl 5-cyano-6-methoxy-2-pyridinecarboxylate
• methyl 5-cyano-6-methoxypyridine-2-carboxylate
• DTXSID301245515
• SCHEMBL10567317

• Inchi： 1S/C9H8N2O3/c1-13-8-6(5-10)3-4-7(11-8)9(12)14-2/h3-4H,1-2H3
• InChI Key： AQGAHULDJSYQTR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 192.05354
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.21

Additional information on 2-Pyridinecarboxylic acid, 5-cyano-6-methoxy-, methyl ester

Introduction to 2-Pyridinecarboxylic Acid, 5-Cyano-6-Methoxy-, Methyl Ester (CAS No. 19841-77-1)

The compound 2-pyridinecarboxylic acid, 5-cyano-6-methoxy-, methyl ester (CAS No. 19841-77-1) is a significant organic molecule with a diverse range of applications in various fields of science and technology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential for use in pharmaceuticals, agrochemicals, and materials science.

Pyridinecarboxylic acids are known for their ability to form stable complexes with metal ions, making them valuable in coordination chemistry and catalysis. The presence of the methyl ester group in this compound enhances its solubility and stability under certain conditions, which is advantageous for its use in synthetic processes and as a precursor for more complex molecules.

The 5-cyano and 6-methoxy substituents on the pyridine ring contribute significantly to the electronic properties of the molecule. The cyano group introduces electron-withdrawing effects, while the methoxy group provides electron-donating characteristics. This combination creates a balance that can influence the reactivity and selectivity of the compound in various chemical reactions.

Recent studies have highlighted the potential of 2-pyridinecarboxylic acid derivatives in drug design, particularly in the development of anti-tumor agents. Researchers have explored the ability of these compounds to inhibit specific enzymes involved in cancer cell proliferation, demonstrating promising results in preclinical models.

In addition to pharmaceutical applications, methyl esters of pyridinecarboxylic acids have been investigated for their role in agrochemicals. Their ability to act as herbicides or fungicides has been tested under controlled conditions, with some derivatives showing efficacy against common agricultural pests and diseases.

The synthesis of 2-pyridinecarboxylic acid, 5-cyano-6-methoxy-, methyl ester involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or Friedel-Crafts acylation. These methods ensure high yields and purity, which are critical for its application in research and industrial settings.

From a materials science perspective, this compound has been considered for use in organic electronics due to its ability to form ordered crystalline structures. Its electronic properties make it a candidate for components in light-emitting diodes (LEDs) or photovoltaic devices.

Moreover, the methyl ester derivative is often used as an intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling chemists to tailor its properties for specific applications.

In conclusion, 2-pyridinecarboxylic acid, 5-cyano-6-methoxy-, methyl ester (CAS No. 19841-77-1) is a versatile compound with a wide range of potential uses across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike.